Cas no 168286-10-0 ((1R,2R,3S,5R)-3-Amino-2,6,6-trimethylbicyclo[3.1.1]heptan-2-ol)

• Product name: (1R,2R,3S,5R)-3-Amino-2,6,6-trimethylbicyclo[3.1.1]heptan-2-ol
• CAS No: 168286-10-0
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 65799
• PubChem ID: 10986679

(1R,2R,3S,5R)-3-Amino-2,6,6-trimethylbicyclo[3.1.1]heptan-2-ol Chemical and Physical Properties

Names and Identifiers

• (1R,2R,3S,5R)-3-Amino-2,6,6-trimethylbicyclo[3.1.1]heptan-2-ol
• (1R,3S,4R,5R)-3-amino-4,6,6-trimethylbicyclo[3.1.1]heptan-4-ol
• (1R,2R,3S,5R)-3-amino-2-hydroxypinane
• (1R,2R,3S,5R)-3-aminopinan-2-ol
• AG-E-17658
• AK103087
• ANW-65124
• CTK4D2959
• I14-13688
• KB-205311
• PubChem18194
• 168286-10-0
• DTXSID50450793
• AKOS006318582
• AMY13838
• SCHEMBL23148047

• Inchi： InChI=1S/C10H19NO/c1-9(2)6-4-7(9)10(3,12)8(11)5-6/h6-8,12H,4-5,11H2,1-3H3
• InChI Key： LGVDAZQPWJBBGX-UHFFFAOYSA-N
• SMILES： NC1CC2CC(C2(C)C)C1(C)O

Computed Properties

• Exact Mass: 169.14700
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų
• Tautomer Count: nothing

Experimental Properties

• Density: 1.016
• Boiling Point: 239.502°C at 760 mmHg
• Flash Point: 98.648°C
• Refractive Index: 1.505
• PSA: 46.25000
• LogP: 1.83100